5-Isopropyl-1,3-cyclohexanedione
5-Isopropyl-1,3-cyclohexanedione
5-Isopropyl-1,3-cyclohexanedione is a cyclic 1,3-diketone. It can be prepared by condensation of isobutylideneacetone with ethyl malonate. 5-Isopropyl-1,3-cyclohexanedione on methylation with methyl iodide yields 5-isopropyl-2-methyl-1,3-cyclohexanedione. A multistep-synthesis of 5-isopropyl-1,3-cyclohexanedione involving aldol condensation, Dieckmann-type annulation, ester hydrolysis and decarboxylation is reported.
Brand Name:
Vulcanchem
CAS No.:
18456-87-6
VCID:
VC20994730
InChI:
InChI=1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3
SMILES:
CC(C)C1CC(=O)CC(=O)C1
Molecular Formula:
C9H14O2
Molecular Weight:
154.21 g/mol
5-Isopropyl-1,3-cyclohexanedione
CAS No.: 18456-87-6
Cat. No.: VC20994730
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Isopropyl-1,3-cyclohexanedione is a cyclic 1,3-diketone. It can be prepared by condensation of isobutylideneacetone with ethyl malonate. 5-Isopropyl-1,3-cyclohexanedione on methylation with methyl iodide yields 5-isopropyl-2-methyl-1,3-cyclohexanedione. A multistep-synthesis of 5-isopropyl-1,3-cyclohexanedione involving aldol condensation, Dieckmann-type annulation, ester hydrolysis and decarboxylation is reported. |
|---|---|
| CAS No. | 18456-87-6 |
| Molecular Formula | C9H14O2 |
| Molecular Weight | 154.21 g/mol |
| IUPAC Name | 5-propan-2-ylcyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3 |
| Standard InChI Key | DUKZQEYDAFUJMK-UHFFFAOYSA-N |
| SMILES | CC(C)C1CC(=O)CC(=O)C1 |
| Canonical SMILES | CC(C)C1CC(=O)CC(=O)C1 |
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